Cas no 2034633-46-8 (5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide
• CAS No: 2034633-46-8
• MF: C₁₄H₁₄ClN₃O₂S₃
• MW: 387.9279
• CID: 5355594
• Update Time: 2025-06-14

5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]thiophene-2-sulfonamide
• 5-chloro-N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-sulfonamide
• 5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide

• Inchi： 1S/C14H14ClN3O2S3/c1-10-9-11(12-3-2-8-21-12)17-18(10)7-6-16-23(19,20)14-5-4-13(15)22-14/h2-5,8-9,16H,6-7H2,1H3
• InChI Key： SKUPNFZVEBETMN-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(S1)S(N([H])C([H])([H])C([H])([H])N1C(C([H])([H])[H])=C([H])C(C2=C([H])C([H])=C([H])S2)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 502
• XLogP3: 3.6
• Topological Polar Surface Area: 129

Additional information on 5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide

Research Brief on 5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide (CAS: 2034633-46-8)

The compound 5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide (CAS: 2034633-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by a thiophene and pyrazole scaffold, exhibits promising biological activity, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the compound's role as a selective inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in various physiological and pathological processes. Preliminary in vitro studies have demonstrated that 5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide exhibits nanomolar affinity for specific CA isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This selectivity suggests its potential utility in targeted cancer therapies, where inhibition of these isoforms could disrupt tumor metabolism and growth.

In addition to its anticancer potential, recent investigations have explored the compound's anti-inflammatory and antimicrobial properties. Molecular docking studies have revealed its ability to interact with cyclooxygenase-2 (COX-2) and bacterial dihydropteroate synthase (DHPS), highlighting its dual functionality. These findings are supported by in vivo models, where the compound demonstrated efficacy in reducing inflammation and bacterial load in experimental settings. Such multifunctional activity underscores its versatility as a lead compound for further optimization.

The synthesis of 5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide has also been a focal point, with recent advancements in green chemistry approaches. Researchers have developed a more efficient and environmentally friendly synthetic route, reducing the use of hazardous solvents and improving yield. This progress is critical for scaling up production and facilitating preclinical studies. Structural-activity relationship (SAR) studies have further elucidated the importance of the thiophene and pyrazole moieties in maintaining the compound's bioactivity, guiding future derivatization efforts.

Despite these promising developments, challenges remain, particularly in optimizing the compound's pharmacokinetic profile. Issues such as solubility, metabolic stability, and bioavailability are currently being addressed through formulation strategies and structural modifications. Collaborative efforts between academic and industrial researchers are underway to advance this compound through the drug development pipeline, with the goal of initiating clinical trials in the near future.

In conclusion, 5-chloro-N-{2-[5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-sulfonamide represents a compelling example of how targeted chemical design can yield multifunctional therapeutic agents. Its unique structural features and broad biological activity make it a valuable subject of ongoing research, with potential applications spanning oncology, immunology, and infectious diseases. Continued exploration of its mechanisms and optimization of its properties will be essential for translating these findings into clinical benefits.